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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D149 dye, a

prominent metal-free organic sensitizer used in dye-sensitized solar cells (DSSCs).

Understanding the solubility of this indoline-based dye is critical for optimizing its application in

photovoltaic research and other potential fields. This document summarizes known solubility

data, presents detailed experimental protocols for solubility determination, and visualizes the

experimental workflow.

Core Data Presentation: D149 Dye Solubility
The solubility of D149 dye has been primarily investigated in the context of its application in

DSSCs, where it is often dissolved in a mixture of organic solvents. While extensive

quantitative data across a wide range of solvents is not readily available in the public domain,

this guide compiles the existing quantitative and qualitative information to provide a clear

reference.
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Solvent/Solven
t System

Chemical
Formula

Solubility Temperature Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
≥ 21 mg/mL

(28.30 mM)[1]
Not Specified

Ultrasonic

assistance may

be required for

dissolution.[2][3]

Water H₂O
< 0.1 mg/mL[2]

[3]
Not Specified

Considered

insoluble.[2][3]

Acetonitrile / tert-

Butanol (1:1 v/v)

CH₃CN /

(CH₃)₃COH
Soluble Not Specified

Commonly used

as the dye

solution for

sensitizing TiO₂

films in DSSC

fabrication.[3]

Acetonitrile CH₃CN Soluble Not Specified

Used in studies

of the dye's

photophysical

properties,

indicating

sufficient

solubility for

spectroscopic

analysis.[4][5][6]

Methanol CH₃OH Soluble Not Specified

Employed in

investigations of

the dye's

photophysical

characteristics.

[4]

Benzene C₆H₆ Soluble Not Specified

Utilized in

research on the

dye's

photophysical

behavior.[7]
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Experimental Protocols for Solubility Determination
A standardized and rigorous experimental protocol is crucial for obtaining reproducible solubility

data. The following is a detailed methodology for determining the equilibrium solubility of D149
dye in a given solvent, adapted from established laboratory practices.

Materials and Equipment:
D149 dye powder (purity ≥ 98%)

Solvent of interest (analytical grade or higher)

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps (e.g., 20 mL scintillation vials)

Constant temperature incubator shaker or water bath

Vortex mixer

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

UV-Vis spectrophotometer

High-performance liquid chromatography (HPLC) system (optional, for higher precision)

Procedure:
Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of D149 dye powder into a series of vials. The

amount should be sufficient to ensure that undissolved solids remain at equilibrium.

Add a precise volume of the chosen solvent to each vial.
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Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature incubator shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the samples at a constant speed for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached. It is advisable to take measurements at intermediate time

points (e.g., 12, 24, and 48 hours) to confirm that the concentration of the dissolved dye is

no longer increasing.

Sample Preparation for Analysis:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a pipette, ensuring no solid

particles are disturbed.

Filter the sample through a syringe filter into a clean vial to remove any remaining

suspended particles.

Sample Analysis (UV-Vis Spectrophotometry):

Prepare a series of standard solutions of D149 dye of known concentrations in the same

solvent.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for D149 dye to construct a calibration curve.

Dilute the filtered sample solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample.

Use the calibration curve to determine the concentration of D149 in the diluted sample and

then calculate the concentration in the original saturated solution.
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Data Reporting:

Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Report the temperature at which the solubility was determined.

Perform the experiment in triplicate to ensure the precision and accuracy of the results.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of D149 dye.
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Experimental Workflow for D149 Dye Solubility Determination

1. Preparation

2. Equilibration

3. Sample Processing

4. Analysis

Weigh excess D149 dye

Add precise volume of solvent

Agitate at constant temperature
(e.g., 24-48 hours)

Allow excess solid to settle

Withdraw supernatant

Filter through 0.22 µm syringe filter

Dilute and measure sample absorbance

Prepare standard solutions

Generate calibration curve (UV-Vis)

Calculate solubility

end

Report results (mg/mL, g/L, mol/L)
at specified temperature

Click to download full resolution via product page

Caption: Workflow for D149 Dye Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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